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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for p-cresyl
isovalerate (4-methylphenyl 3-methylbutanoate), a compound of interest in flavor, fragrance,
and potentially other areas of chemical and pharmaceutical research. The following sections
detall its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data,
along with the experimental protocols for these analyses.

Chemical Structure and Properties

p-Cresyl isovalerate is an ester with the molecular formula C12H1602 and a molecular weight
of approximately 192.25 g/mol .[1] Its structure is characterized by a p-cresyl group attached to
an isovalerate moiety.

Property Value
Molecular Formula C12H1602
Molecular Weight 192.25 g/mol [1]
CAS Number 55066-56-3

4-methylphenyl 3-methylbutanoate, p-tolyl
Synonyms )
isovalerate
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
Below are the predicted *H and *3C NMR spectral data for p-cresyl isovalerate.

H NMR Data
Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
~7.15 d 2H Ar-H (ortho to -O)
~6.95 d 2H Ar-H (meta to -O)
~2.45 d 2H -O-C(=0)-CHa-
~2.30 S 3H Ar-CHs
~2.20 m 1H -CH2-CH(CH3)2
~1.00 d 6H -CH(CH3)2
*C NMR Data
Chemical Shift (ppm) Assignment
~172 C=0
~149 Ar-C-O
~135 Ar-C-CHs
~130 Ar-CH (meta to -O)
~121 Ar-CH (ortho to -O)
~44 -O-C(=0)-CHa-
~26 -CH2-CH(CH3)2
~22 -CH(CH3)2
~21 Ar-CHs
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Experimental Protocol: NMR Spectroscopy

Sample Preparation:

» Weigh approximately 10-20 mg of p-cresyl isovalerate into a clean, dry NMR tube.
o Add approximately 0.6-0.7 mL of deuterated chloroform (CDCIs).

o Cap the tube and gently agitate until the sample is fully dissolved.

Instrument Parameters (Typical for a 400 MHz Spectrometer):

e 'HNMR:

Number of scans: 16

o

[¢]

Relaxation delay: 1.0 s

[¢]

Pulse width: 9.0 ps

[e]

Acquisition time: 4.0 s
e 13C NMR:
o Number of scans: 1024
o Relaxation delay: 2.0 s
o Pulse width: 4.0 ps
o Acquisitiontime: 1.0 s
e General:
o Temperature: 298 K

o Reference: Tetramethylsilane (TMS) at O ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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